Cas no 1187929-85-6 (3-Isopropoxy-azetidine oxalate)

• Product Name: 3-Isopropoxy-azetidine oxalate
• CAS No: 1187929-85-6
• MF: C₈H₁₅NO₅
• MW: 205.208402872086
• MDL: MFCD11506051
• CID: 4771736
• Update Time: 2026-02-26

3-Isopropoxy-azetidine oxalate Chemical and Physical Properties

Names and Identifiers

• 3-ISOPROPOXY-AZETIDINE OXALATE
• 3-isopropoxyazetidine oxalate
• NE63842
• SB31302
• 3-Isopropoxy-azetidine oxalate

• MDL： MFCD11506051
• Inchi： 1S/C6H13NO.C2H2O4/c1-5(2)8-6-3-7-4-6;3-1(4)2(5)6/h5-7H,3-4H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： RGFXZUWDICPDCC-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1CNC1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 141
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-Isopropoxy-azetidine oxalate

3-Isopropoxy-Azetidine Oxalate: A Comprehensive Overview

3-Isopropoxy-Azetidine Oxalate, also known by its CAS number 1187929-85-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of 3-isopropoxy-azetidine oxalate.

The molecular structure of 3-isopropoxy-azetidine oxalate consists of an azetidine ring, a four-membered cyclic amine, substituted with an isopropoxy group at the third position. The oxalate counterion adds to its chemical complexity, making it a versatile compound for various reactions. Its structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, which have provided insights into its conformational preferences and intermolecular interactions.

Recent studies have highlighted the role of 3-isopropoxy-azetidine oxalate as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the construction of complex ring systems, which are crucial for drug design. The compound's ability to undergo various transformations, including alkylation and acylation reactions, makes it a valuable building block in organic synthesis.

In terms of synthesis, several methods have been reported for the preparation of 3-isopropoxy-azetidine oxalate. One common approach involves the reaction of azetidine with isopropyl halides in the presence of a base, followed by acid-mediated cyclization to form the oxalate salt. Optimization of reaction conditions has led to improved yields and purity, making this compound more accessible for large-scale applications.

The pharmacological potential of 3-isopropoxy-azetidine oxalate has been explored in recent years. Studies suggest that it may exhibit modulatory effects on certain enzyme activities, making it a candidate for therapeutic interventions. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been investigated, showcasing its utility in enantioselective reactions.

In conclusion, 3-isopropoxy-azetidine oxalate stands out as a multifaceted compound with promising applications across diverse fields. Its structural versatility and reactivity make it an essential component in modern organic chemistry and drug discovery pipelines.